Cas no 7325-84-0 (DOCOSYLTRICHLOROSILANE)

• Product Name: DOCOSYLTRICHLOROSILANE
• CAS No: 7325-84-0
• MF: C₂₂H₄₅Cl₃Si
• MW: 444.037205457687
• CID: 859597
• PubChem ID: 81761
• Update Time: 2025-10-28

DOCOSYLTRICHLOROSILANE Chemical and Physical Properties

Names and Identifiers

• DOCOSYLTRICHLOROSILANE
• trichlorodocosyl-silan
• trichlorodocosyl-Silane
• DOCOSYLTRICHLOROSILANE, blend
• trichloro(docosyl)silane
• EINECS 230-802-8
• Silane,trichlorodocosyl
• Silane, trichlorodocosyl-
• Trichloro(docosyl)silane #
• SCHEMBL452049
• Dcosyltrichlorosilane
• NS00044607
• Dcosyltrichlorosilane, Blend
• 7325-84-0
• Q27157638
• CHEBI:84275
• Docosyl trichlorosilane blend
• ADBSXCRGUFFLBC-UHFFFAOYSA-N
• DTXSID30873269
• Trichlorodocosylsilane
• MFCD00053187
• D7D7ZHA4B9
• Silane,trichlorodocosyl-

• MDL： MFCD00053187
• Inchi： 1S/C22H45Cl3Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26(23,24)25/h2-22H2,1H3
• InChI Key： ADBSXCRGUFFLBC-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCCCCCCCCCCCCCCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 442.23600
• Monoisotopic Mass: 442.235611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 25-40°C
• Boiling Point: 210 °C
• Flash Point: 200°C
• PSA: 0.00000
• LogP: 10.46360

DOCOSYLTRICHLOROSILANE Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on DOCOSYLTRICHLOROSILANE

Docosyltrichlorosilane (CAS No. 7325-84-0): A Comprehensive Overview

Docosyltrichlorosilane, also known as 1-docosyltrichlorosilane, is a chemical compound with the CAS registry number 7325-84-0. This compound belongs to the class of organosilicon compounds, which have gained significant attention in various industries due to their unique properties and versatile applications. The molecule consists of a trichlorosilane group (-SiCl₃) attached to a docosyl chain (C₂₂H₄₅), making it a long-chain alkylsilane derivative. Its chemical formula is C₂₂H₄₅SiCl₃, and it exists as a colorless liquid under standard conditions.

The synthesis of docosyltrichlorosilane typically involves the reaction of trichlorosilane (SiCl₄) with docosanol (C₂₂H₄₅OH) in the presence of a catalyst, such as aluminum chloride (AlCl₃). This reaction is an example of a general method for preparing alkylsilanes, where an alcohol reacts with trichlorosilane to form the corresponding silane and hydrochloric acid. The reaction can be represented as:

C₂₂H₄₅OH + SiCl₄ → C₂₂H₄₅SiCl₃ + HCl

Docosyltrichlorosilane exhibits several key physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 461.16 g/mol, and it has a boiling point around 135°C at standard pressure. The compound is relatively stable under normal conditions but can decompose upon exposure to heat or moisture, releasing hydrochloric acid and forming siloxanes or other byproducts.

One of the most significant applications of docosyltrichlorosilane is in the field of materials science, particularly in the synthesis of organo-silicon polymers. These polymers are widely used in industries such as electronics, automotive manufacturing, and construction due to their excellent thermal stability, electrical insulation properties, and resistance to environmental factors like moisture and UV radiation.

In recent years, researchers have explored the use of docosyltrichlorosilane in the development of advanced materials with tailored properties. For instance, studies have shown that incorporating long-chain alkylsilanes like docosyltrichlorosilane into polymer matrices can enhance the mechanical strength and flexibility of the resulting materials. This has led to innovations in flexible electronics and wearable devices, where durability and adaptability are critical.

Another emerging application of docosyltrichlorosilane is in nanotechnology. By reacting docosyltrichlorosilane with metal or metal oxide nanoparticles, researchers can create hybrid materials with improved dispersion stability and functional properties. These hybrid materials find applications in catalysis, drug delivery systems, and sensors.

The environmental impact of docosyltrichlorosilane has also been a topic of interest among scientists. While the compound itself is not classified as hazardous under normal handling conditions, its decomposition products, particularly hydrochloric acid, can pose environmental risks if not properly managed. Therefore, proper disposal methods and waste management practices are essential when working with this compound.

In terms of safety precautions, docosyltrichlorosilane should be handled in a well-ventilated area to avoid inhalation of its vapors. Gloves and protective eyewear are recommended during handling to prevent skin or eye contact. Storage should be in tightly sealed containers away from moisture and heat sources.

Looking ahead, the demand for docosyltrichlorosilane is expected to grow as new applications continue to emerge across various industries. Its role in advancing materials science and nanotechnology positions it as a key player in the development of next-generation technologies.